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Introduction

BI-7273 is a potent, selective, and cell-permeable dual inhibitor of the bromodomains of BRD7
and BRD9, which are components of the non-canonical SWI/SNF (BAF) chromatin remodeling
complex.[1][2][3] By binding to the acetyl-lysine recognition pocket of these proteins, BI-7273
effectively blocks their interaction with acetylated histones, thereby modulating gene
expression.[4] This inhibitory activity makes BI-7273 a valuable tool for investigating the
biological roles of BRD7 and BRD9 in various cellular processes, including cancer cell
proliferation, differentiation, and inflammatory responses.[5][6][7] These application notes
provide detailed protocols for the use of BI-7273 in common cell culture experiments.

Mechanism of Action

BI-7273 targets the bromodomains of BRD7 and BRD9, which are critical for the recruitment of
the SWI/SNF complex to specific chromatin regions. The SWI/SNF complex utilizes the energy
from ATP hydrolysis to remodel chromatin structure, thereby regulating gene transcription.
Inhibition of BRD7/BRD9 by BI-7273 disrupts this process, leading to altered expression of
target genes. For instance, inhibition of BRD9 has been shown to downregulate the expression
of the MYC oncogene in acute myeloid leukemia (AML) cells and suppress genes involved in
melanin synthesis.[6][8][9] A recent study also demonstrated that BI-7273 can reduce lipid
accumulation by downregulating the AKT/mTOR/SREBPL1 signaling pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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